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Compound of Interest

Compound Name: Denatonium saccharide

CAS No.: 61724-46-7

Cat. No.: B3427730

Get Quote

Part 1: Strategic Overview & Physicochemical
Profile
The Scientific Case for Denatonium Saccharide
While Denatonium Benzoate (Bitrex®) is the industry standard for aversive agents,

Denatonium Saccharide (DS) represents a specialized alternative chosen for two specific

physicochemical properties: enhanced lipophilicity and extreme bitterness potency.[1]

Potency: DS is approximately 4–5 times more bitter than the benzoate salt, with a detection

threshold as low as 0.01 ppm (10 ppb).[1][2]

Solubility Profile: Unlike the water-soluble benzoate salt, DS exhibits poor water solubility (~5

ppm) but high solubility in organic solvents.[3][1][4] This makes it the agent of choice for

outdoor applications (rain resistance) and oil-based formulations where the benzoate salt

would precipitate or leach out.[1][4]

Physicochemical Characterization
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Property Data Relevance to Lab Handling

CAS Number 90823-38-4
Use for inventory tracking and

regulatory filings.[3][1][4]

Formula MW: 507.65 g/mol .[3][1][4][5]

Appearance White crystalline powder

Fine particulates can easily

aerosolize; respiratory

protection is mandatory.

Melting Point 175–182 °C

Stable under standard

autoclave conditions (though

rarely autoclaved).[1][4]

Water Solubility ~0.0005% (5 ppm)

Critical: Do NOT attempt to

make aqueous stock solutions

directly.[1][4]

Solvent Compatibility Ethanol, DMSO, Chloroform

Protocol: Dissolve in pure

ethanol or DMSO first, then

dilute into aqueous media.[3]

[1]

Stability High
Resistant to hydrolysis;

persistent in the environment.

Part 2: Toxicological Assessment
Acute Toxicity Profile
Scientific Inference: The toxicity of DS is driven primarily by the Denatonium cation (quaternary

ammonium structure). The saccharide anion (derived from saccharin) is pharmacologically inert

at these concentrations.[4]

Quantitative Toxicity Data:
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Endpoint Value
Classification
(GHS)

Notes

Oral LD50 (Rat) ~1,430 mg/kg (Pure) Category 4 (Harmful)

Values >5,000 mg/kg

often cite formulations

(0.065%), not pure

substance.[3][1][4]

Dermal LD50 (Rabbit) > 2,000 mg/kg Category 4 (Harmful)

Can be absorbed

through intact skin.[1]

[4]

Inhalation No specific LC50 Category 3 (Irritant)

Dust causes severe

respiratory irritation

and immediate bitter

taste.[1][4]

Eye Irritation Severe Category 1 (Damage)

Risk: Irreversible

corneal damage is

possible.[1][4]

Mechanism of Action & Hazards
TAS2R Receptor Activation: DS activates TAS2R bitter taste receptors at femtomolar

concentrations.[4] While not "toxic" in a lethal sense, this activation can induce reflexive

vomiting (emesis), posing an aspiration risk in unconscious subjects.[3][1]

Quaternary Ammonium Surfactancy: Like other quats (e.g., benzalkonium chloride), the

denatonium cation acts as a surfactant.[1] At high concentrations (solid or stock solution), it

disrupts cell membranes, leading to the Category 1 Eye Damage classification.[3][1]

Part 3: Experimental Protocols
Stock Solution Preparation (Self-Validating Protocol)
Goal: Create a stable 10,000 ppm (1%) stock solution without precipitation.

Materials:
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Denatonium Saccharide (Solid)[3][1][2][4][5][6][7]

Solvent: Ethanol (Absolute) or DMSO (Analytical Grade)[3][1][4]

Vessel: Amber glass vial (DS is stable to light, but amber indicates "stock").[1]

Step-by-Step:

Weighing: Weigh 100 mg of DS inside a fume hood.

Control: Place a damp paper towel around the balance pan to catch stray dust.

Solubilization: Add 10 mL of Ethanol or DMSO.

Observation: The solid should dissolve rapidly with mild vortexing. If using water, it will

float/clump (Failure Mode).[1]

Dilution: To use in an aqueous buffer, add the stock dropwise to the stirring buffer.

Limit: Do not exceed 50 ppm in pure water, or precipitation may occur.[1]

Decontamination: The "Bitterness Containment"
Strategy
Standard cleaning often spreads the bitterness rather than removing it. This protocol uses

chemical oxidation to degrade the molecule.

Reagents:

Neutralizer: 5% Sodium Hypochlorite (Bleach) solution.[1][4]

Surfactant: Dish soap (SDS based).[1][4]

Workflow:

Isolate: Cordon off the area. Do NOT walk through the spill.

Oxidize: Cover the spill with paper towels soaked in 5% Bleach.[4] Let sit for 15 minutes.
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Mechanism:[3][8] Hypochlorite attacks the amide linkage and the quaternary nitrogen,

degrading the chromophore/pharmacophore.[1]

Clean: Wipe up the bleach. Wash surface with soapy water 3 times.[4]

Validate: A surface swab test (tasted by a brave volunteer or analyzed via HPLC) is the only

true confirmation, but UV visualization (fluorescence quenching) can be used as a proxy.[1]

Part 4: Visualization & Logic
Solubility Decision Tree
Caption: Logic flow for selecting the correct solvent system for Denatonium Saccharide based

on final application.
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Start: Dissolve DS Solid
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Direct Add
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Dilute (1:1000)

SUCCESS: Stable Solution
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[3][1][4]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b3427730/docs?utm_src=pdf-body-img#technical-guide-denatonium-saccharide-safety-toxicity-and-handling
https://www.healthchemicals.com/products/detail/11.html
https://en.wikipedia.org/wiki/Denatonium
https://pubchem.ncbi.nlm.nih.gov/compound/Denatonium-saccharide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decontamination Workflow
Caption: Step-by-step containment and neutralization protocol for Denatonium Saccharide
spills.

Spill Detected 1. Isolate Area
(Prevent Tracking)

2. Don PPE
(N95 + Goggles)

3. Apply Bleach (5%)
(Degrade Molecule) 4. Wait 15 Mins 5. Soap & Water Wash 6. Validation

Click to download full resolution via product page

[1][2][4]
Part 5: Regulatory & Environmental

US EPA: Registered as an active ingredient (e.g., RO-PEL).[3][1][4][9]

TSCA: Listed (Active).[1][4]

REACH (EU): Registered.[1][4]

Disposal: As a quaternary ammonium compound, DS is toxic to aquatic life (H412).[1] Do not

pour stock solutions down the drain. Collect in "Organic Waste" containers for incineration.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://en.wikipedia.org/wiki/Denatonium
https://aversiontech.com/products/denatonium-saccharide/
https://www.healthchemicals.com/products/detail/11.html
https://www.healthchemicals.com/products/detail/11.html
https://pubchem.ncbi.nlm.nih.gov/compound/Denatonium-saccharide
https://pubchem.ncbi.nlm.nih.gov/compound/Denatonium-saccharide
https://www.spectrumchemical.com/media/sds/D1178_AGHS.pdf
https://patents.google.com/patent/US4652577A/en
https://patents.google.com/patent/US4652577A/en
https://www.macsenlab.com/organic-fine-chemicals-and-intermediates/denatonium-saccharide-90823-38-4/
https://cdn.caymanchem.com/cdn/msds/26350m.pdf
https://downloads.regulations.gov/EPA-HQ-OPP-2008-0441-0013/content.pdf
https://www.benchchem.com/product/b3427730/docs#technical-guide-denatonium-saccharide-safety-toxicity-and-handling
https://www.benchchem.com/product/b3427730/docs#technical-guide-denatonium-saccharide-safety-toxicity-and-handling
https://www.benchchem.com/product/b3427730/docs#technical-guide-denatonium-saccharide-safety-toxicity-and-handling
https://www.benchchem.com/product/b3427730/docs#technical-guide-denatonium-saccharide-safety-toxicity-and-handling
https://www.benchchem.com/product/b3427730?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3427730?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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